![molecular formula C15H10N4O3S2 B285390 N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide](/img/structure/B285390.png)
N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, also known as BFA-12, is a synthetic compound that has been widely studied for its potential as an anticancer agent. It belongs to the family of benzothiazole compounds, which have been shown to possess a broad range of biological activities, including antitumor, antiviral, and antibacterial properties.
Mechanism of Action
The exact mechanism of action of N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it has been proposed that it acts by disrupting the microtubule network in cancer cells, leading to cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of histone deacetylases, which play a key role in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to induce a variety of biochemical and physiological effects in cancer cells. It can inhibit cell proliferation, induce apoptosis, and disrupt the microtubule network. It has also been shown to inhibit the activity of histone deacetylases, leading to changes in gene expression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in lab experiments is its potent cytotoxic activity against a variety of cancer cell lines. It has also been shown to exhibit selectivity towards cancer cells, with minimal toxicity towards normal cells. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of interest is the investigation of its potential as a combination therapy with other anticancer agents. Finally, there is a need for further studies to elucidate the exact mechanism of action of this compound and its potential as a therapeutic agent for cancer.
Synthesis Methods
N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide can be synthesized through a multi-step process that involves the condensation of 2-aminobenzothiazole with 2-bromoacetic acid, followed by the reaction with 5-(2-furyl)-1,3,4-oxadiazole-2-thiol. The final product is obtained after purification through column chromatography and recrystallization.
Scientific Research Applications
N-(1,3-benzothiazol-2-yl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that it exhibits potent cytotoxic activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer. It has also been shown to induce apoptosis, inhibit cell migration and invasion, and disrupt the microtubule network in cancer cells. In vivo studies have demonstrated that this compound can inhibit tumor growth in mouse models of breast and lung cancer.
Properties
Molecular Formula |
C15H10N4O3S2 |
---|---|
Molecular Weight |
358.4 g/mol |
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C15H10N4O3S2/c20-12(17-14-16-9-4-1-2-6-11(9)24-14)8-23-15-19-18-13(22-15)10-5-3-7-21-10/h1-7H,8H2,(H,16,17,20) |
InChI Key |
BIMGQSKJYBJWNK-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NN=C(O3)C4=CC=CO4 |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NN=C(O3)C4=CC=CO4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.